Cas no 65132-06-1 (A'-Neo-22,29,30-trinorgammacer-17(21)-ene)

• Product Name: A'-Neo-22,29,30-trinorgammacer-17(21)-ene
• CAS No: 65132-06-1
• Molecular Formula: C₂₇H₄₄
• Molecular Weight: 368.63800
• CID: 501386
• PubChem ID: 100921956

A'-Neo-22,29,30-trinorgammacer-17(21)-ene Properties

Names and Identifiers

• A'-Neo-22,29,30-trinorgammacer-17(21)-ene
• 22,29,30-TRISNORHOP-17(21)-ENE
• 22,29,30-Trisnorhop-17(21)-ene50µg
• (5aR,5bR,7aS,11aS,11bR,13aR,13bR)-5a,5b,8,8,11a,13b-hexamethyl-1,2,4,5,6,7,7a,9,10,11,11b,12,13,13a-tetradecahydrocyclopenta[a]chrysene
• 65132-06-1

• InChIKey： WMOBVRVMMICQCT-ZEFLZXIKSA-N
• Inchi： InChI=1S/C27H44/c1-23(2)14-8-16-25(4)20(23)13-18-27(6)22(25)11-10-21-24(3)15-7-9-19(24)12-17-26(21,27)5/h9,20-22H,7-8,10-18H2,1-6H3/t20-,21+,22+,24-,25-,26+,27+/m0/s1
• SMILES： CC1(CCCC2(C1CCC3(C2CCC4C3(CCC5=CCCC45C)C)C)C)C

Computed Properties

• Exact Mass: 368.34400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Monoisotopic Mass: 368.344301404g/mol
• Heavy Atom Count: 27
• Complexity: 670
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 9.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• LogP: 8.17190
• PSA: 0.00000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroids and steroid derivatives